N-[4-(3-methylphenoxy)phenyl]-2-nitrobenzamide

• IUPAC Name: N-[4-(3-methylphenoxy)phenyl]-2-nitrobenzamide
• InChI: InChI=1S/C20H16N2O4/c1-14-5-4-6-17(13-14)26-16-11-9-15(10-12-16)21-20(23)18-7-2-3-8-19(18)22(24)25/h2-13H,1H3,(H,21,23)
• InChI Key: HQKOACIKGXXPKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C20H16N2O4
• Molecular Weight: 348.4 g/mol

Description

N-[4-(3-methylphenoxy)phenyl]-2-nitrobenzamide, commonly known as MNBA, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. MNBA belongs to the family of benzamides, which are known to have various biological activities.

Mechanism of Action

The mechanism of action of MNBA is not fully understood. It is believed to inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. MNBA has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also inhibits the production of inflammatory cytokines, which are involved in the development of inflammatory diseases.
Biochemical and Physiological Effects
MNBA has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. MNBA also inhibits the production of inflammatory cytokines, which reduces inflammation in the body. In addition, MNBA has been shown to inhibit the activity of certain enzymes involved in cancer cell growth.

Advantages and Limitations for Lab Experiments

MNBA has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. MNBA has also been shown to have low toxicity, making it a safe compound to use in experiments. However, MNBA has some limitations for lab experiments. It is not water-soluble, which can make it difficult to use in certain experiments. MNBA also has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

MNBA has shown promising results in pre-clinical studies for the treatment of cancer and inflammatory diseases. Future research should focus on further understanding the mechanism of action of MNBA and its potential applications in other diseases. MNBA should also be studied in clinical trials to determine its safety and efficacy in humans. In addition, new synthesis methods for MNBA should be developed to improve the yield and purity of the final product.
Conclusion
In conclusion, N-[4-(3-methylphenoxy)phenyl]-2-nitrobenzamide is a chemical compound that has potential applications in the field of medicine. MNBA has been shown to have anti-cancer and anti-inflammatory properties, and has been studied extensively for its potential use in the treatment of breast cancer, lung cancer, leukemia, inflammatory bowel disease, and rheumatoid arthritis. MNBA has advantages for lab experiments, but also has some limitations. Further research should focus on understanding the mechanism of action of MNBA and its potential applications in other diseases.

Synthesis Methods

MNBA can be synthesized through a multi-step process involving the reaction of 3-methylphenol with 4-chloroaniline to form 4-(3-methylphenoxy)aniline. This intermediate product is then reacted with 2-nitrobenzoyl chloride to form MNBA. The synthesis process is complex and requires careful control of reaction conditions to obtain a high yield of the final product.

Scientific Research Applications

MNBA has been studied extensively for its potential applications in the field of medicine. It has been found to have anti-cancer properties and has shown promising results in pre-clinical studies for the treatment of breast cancer, lung cancer, and leukemia. MNBA has also been studied for its anti-inflammatory properties and has shown potential as a treatment for inflammatory bowel disease and rheumatoid arthritis.